Cas no 1426958-46-4 (1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole)

• Product Name: 1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole
• CAS No: 1426958-46-4
• MF: C₉H₁₃F₃N₂
• MW: 206.208132505417
• CID: 3035302
• Update Time: 2023-08-10

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole
• C9H13F3N2
• BHC95846
• V3223

• Inchi： 1S/C9H13F3N2/c1-7(2)3-5-14-6-4-8(13-14)9(10,11)12/h4,6-7H,3,5H2,1-2H3
• InChI Key： JWCMPBUFQYDICU-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCC(C)C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles